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Compound of Interest

Compound Name:
2-(2-

Chloroethanesulfonyl)propane

CAS No.: 1177100-75-2

Cat. No.: B3376238

Get Quote

Operational Safety Guide: Disposal and Handling of 2-(2-Chloroethanesulfonyl)propane

Executive Summary: The Latent Hazard
2-(2-Chloroethanesulfonyl)propane (CAS: 1177100-75-2) is not a standard organic reagent;

it is a masked alkylating agent. Structurally, it belongs to the class of 2-chloroethyl sulfones.[1]

While often handled as a stable intermediate, this compound possesses a specific, high-risk

reactivity profile:

Vesicant Potential: It is structurally analogous to "Sulfur Mustard" (HD) oxidation products.

While less volatile, it retains the potential to alkylate DNA and proteins.[1]

The "Vinyl Sulfone" Trap: Under basic conditions (pH > 8), this compound undergoes rapid

-elimination to form a vinyl sulfone. Vinyl sulfones are potent Michael acceptors that can
irreversibly bind to cysteine residues in proteins.
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Core Directive: Do NOT dispose of this chemical down the drain.[2] Do NOT mix with basic

waste streams (e.g., hydroxide, amines, bleach).[1] The primary disposal route is High-

Temperature Incineration.

Chemical Profile & Hazard Identification
Property Data Operational Implication

CAS Number 1177100-75-2 Use for waste manifesting.

Structure
Contains a chloroethyl sulfone

moiety.

Molecular Weight 184.68 g/mol N/A

Physical State Low-melting solid or oil

May require heating to

transfer; handle as a liquid for

spill planning.

Reactivity Class Alkylating Agent

Use Silver Shield® / Laminate

gloves. Nitrile offers limited

protection against direct

immersion.

Stability
Moisture Sensitive / Cold

Chain

Store at -20°C. Hydrolysis

generates HCl (corrosive).

Operational Handling & PPE
Causality of Protocol: Standard nitrile gloves are permeable to small, halogenated organic

molecules over time.[1] Because this compound can alkylate skin proteins before pain is felt

(latency period), barrier protection is non-negotiable.[1]

Engineering Controls: Handle only inside a certified chemical fume hood.

Gloves: Double-gloving is required.

Inner: Nitrile (disposable).

Outer:Silver Shield (EVOH) or Viton® laminate.
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Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield if pouring >100 mL.

Disposal Procedures
This section outlines the "Cradle-to-Grave" workflow. The trustworthiness of this system relies

on segregation.

Scenario A: Disposal of Pure Substance or Reaction
Mixtures
The "Self-Validating" Check: Before adding to a waste container, verify the pH of the receiving

drum is neutral to acidic (pH 4–7).

Segregation:

Designate a specific waste container labeled: "High Hazard: Halogenated Organics - NO

BASE."

Incompatible: Do not mix with aqueous bases (NaOH, KOH), ammonia, or bleach.[1]

Reason: Base triggers elimination to the toxic vinyl sulfone.

Packaging:

Dissolve solid residues in a minimal amount of combustible solvent (e.g., Acetone,

Dichloromethane).[1]

Transfer to a High-Density Polyethylene (HDPE) or Glass container.

Do not fill >90% capacity to allow for thermal expansion.

Labeling:

Must carry the GHS "Health Hazard" (Torso) and "Corrosive" pictograms.

Text: Contains 2-(2-Chloroethanesulfonyl)propane.[3] Potential Vesicant.[4] DO NOT

OPEN.

Final Destruction:
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Ship to a TSDF (Treatment, Storage, and Disposal Facility) for Incineration with Scrubber.

[1]

EPA Waste Codes:

D001 (Ignitable, if in solvent).[1][5][6]

D003 (Reactive - potentially, due to sulfone formation).[1]

F002 (If mixed with halogenated solvents).

Scenario B: Spill Cleanup Protocol
Immediate Action: Evacuate the immediate area. Don full PPE (Silver Shield gloves).

Containment: Ring the spill with absorbent pads (polypropylene) to prevent spreading.

Absorption: Cover the liquid with Vermiculite or Diatomaceous Earth.

Note: Do NOT use "Spill-X-C" or caustic neutralizers.

Decontamination (Surface):

After removing the solid waste, wipe the surface with a 5% Sodium Thiosulfate solution.[1]

Mechanism:[7] Thiosulfate acts as a soft nucleophile to displace the chloride without

generating the vinyl sulfone, effectively "capping" the alkylating site.[1]

Disposal: Place all absorbent materials and gloves into a wide-mouth jar, seal, and label as

hazardous waste.

Visualizing the Workflow
The following diagram illustrates the critical decision logic for disposing of 2-(2-
Chloroethanesulfonyl)propane.
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Waste Generation:
2-(2-Chloroethanesulfonyl)propane

Determine Physical State

Liquid / Solution

Solid Residue Spill / Contamination

CRITICAL CHECK:
Is Waste Stream Basic (pH > 8)?

Dissolve in Acetone/DCM

Absorb with Vermiculite
(No Caustics)

Segregate into
Halogenated Organic Waste

NO (Safe)
STOP! Risk of Vinyl Sulfone Formation.

Acidify or Segregate.

YES (Unsafe)

Final Disposal:
Commercial Incineration

After Correction

Click to download full resolution via product page
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Caption: Operational logic flow emphasizing the prevention of base-catalyzed elimination

during disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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